Cas no 1804673-28-6 (6-(Aminomethyl)-3-bromo-2-cyano-4-(trifluoromethoxy)pyridine)

• Product Name: 6-(Aminomethyl)-3-bromo-2-cyano-4-(trifluoromethoxy)pyridine
• CAS No: 1804673-28-6
• MF: C₈H₅BrF₃N₃O
• MW: 296.044010877609
• CID: 4930007
• Update Time: 2025-05-19

6-(Aminomethyl)-3-bromo-2-cyano-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-3-bromo-2-cyano-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H5BrF3N3O/c9-7-5(3-14)15-4(2-13)1-6(7)16-8(10,11)12/h1H,2,13H2
• InChI Key： RGVNEAHRKGMDOC-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)N=C(CN)C=C1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 290
• XLogP3: 1.7
• Topological Polar Surface Area: 71.9

Additional information on 6-(Aminomethyl)-3-bromo-2-cyano-4-(trifluoromethoxy)pyridine

Introduction to 6-(Aminomethyl)-3-bromo-2-cyano-4-(trifluoromethoxy)pyridine (CAS No. 1804673-28-6)

6-(Aminomethyl)-3-bromo-2-cyano-4-(trifluoromethoxy)pyridine, identified by its CAS number 1804673-28-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine class, characterized by a six-membered heterocyclic ring containing a nitrogen atom. The presence of multiple functional groups, including an amino-methyl side chain, a bromo substituent, a cyano group, and a trifluoromethoxy group, makes this molecule a versatile intermediate for synthetic chemistry and drug development.

The structural features of 6-(Aminomethyl)-3-bromo-2-cyano-4-(trifluoromethoxy)pyridine contribute to its unique reactivity and potential applications. The amino-methyl group (-NHCH₂-) provides a nucleophilic site for further functionalization, while the bromo group (-Br) can undergo cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. The cyano group (-CN) acts as a leaving group in nucleophilic substitution reactions and can also participate in condensation reactions to form more complex structures. The trifluoromethoxy group (-OCH₂CF₃) introduces electron-withdrawing effects and enhances metabolic stability, which are critical factors in drug design.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Pyridines are integral components in many pharmacophores, contributing to the efficacy of drugs targeting various diseases. The compound 6-(Aminomethyl)-3-bromo-2-cyano-4-(trifluoromethoxy)pyridine has been explored in several research studies for its potential applications in medicinal chemistry.

One notable area of research involves the use of 6-(Aminomethyl)-3-bromo-2-cyano-4-(trifluoromethoxy)pyridine as a building block for the synthesis of bioactive molecules. For instance, researchers have utilized this compound to develop novel inhibitors targeting enzymes involved in inflammatory pathways. The combination of the amino-methyl and bromo groups allows for selective modifications that can fine-tune the binding properties of the resulting molecules. Additionally, the trifluoromethoxy group enhances lipophilicity, which is often crucial for drug absorption and distribution.

Another promising application lies in the field of antiviral research. Pyridine derivatives have shown promise as inhibitors of viral proteases and polymerases. The structural motif of 6-(Aminomethyl)-3-bromo-2-cyano-4-(trifluoromethoxy)pyridine provides a scaffold that can be modified to interact with viral targets effectively. Recent studies have demonstrated that derivatives of this compound exhibit inhibitory activity against certain RNA viruses by interfering with critical enzymatic processes.

The cyano group in 6-(Aminomethyl)-3-bromo-2-cyano-4-(trifluoromethoxy)pyridine also plays a significant role in its reactivity. It can be converted into other functional groups such as carboxamides or amides through hydrolysis or reduction reactions, expanding its utility as an intermediate. These transformations are particularly valuable in peptidomimetics and protein-protein interaction inhibitors, where specific side chains are required for optimal binding affinity.

From a synthetic chemistry perspective, 6-(Aminomethyl)-3-bromo-2-cyano-4-(trifluoromethoxy)pyridine serves as a versatile precursor for constructing more complex pyridine-based scaffolds. The presence of multiple reactive sites allows chemists to employ diverse synthetic strategies, including palladium-catalyzed cross-coupling reactions, nucleophilic substitutions, and metal-mediated cyclizations. These methods enable the rapid assembly of intricate molecular architectures that would be challenging to access through other means.

The trifluoromethoxy group is particularly noteworthy due to its influence on physicochemical properties such as solubility, metabolic stability, and binding affinity. In drug discovery, compounds with fluorinated substituents are often preferred because fluorine atoms can modulate electronic distributions and steric interactions at binding sites. This feature has been exploited in the development of kinase inhibitors, where trifluoromethoxy-substituted pyridines have shown enhanced potency and selectivity.

In conclusion, 6-(Aminomethyl)-3-bromo-2-cyano-4-(trifluoromethoxy)pyridine (CAS No. 1804673-28-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules targeting various therapeutic areas. As research continues to uncover new applications for pyridine derivatives, compounds like this one will undoubtedly play a crucial role in the development of next-generation drugs.